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A Note on Executive Order 1428: Initial research indicates that the user's query regarding "EO
1428" and its relation to disposal procedures may be a misreference. The prominent and
relevant executive order in this context is Executive Order 14028, "Improving the Nation's
Cybersecurity," signed on May 12, 2021. This order does not address the disposal of chemical
or biological materials. Instead, it establishes comprehensive directives to strengthen the
cybersecurity of U.S. Federal Government networks and, by extension, the software supply
chain it relies upon.

This document provides essential logistical and operational information based on EO 14028,
tailored for researchers, scientists, and drug development professionals who handle sensitive
data and rely on secure software for their work.

Core Mandates of Executive Order 14028

Executive Order 14028 was enacted to modernize the nation's cybersecurity defenses in
response to increasingly sophisticated malicious cyber campaigns.[1] Its primary goals are to:

o Enhance Information Sharing: Remove barriers that prevent IT service providers from
sharing threat information with government agencies.[2][3]

e Modernize Federal Cybersecurity: Mandate the adoption of security best practices, including
a zero-trust architecture, multi-factor authentication, and data encryption.[2][3]
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e Secure the Software Supply Chain: Establish baseline security standards for the
development of software sold to the government.[2][4]

o Establish a Cyber Safety Review Board: Create a board to review and assess significant
cyber incidents, similar to the National Transportation Safety Board.[2][5]

o Standardize Incident Response: Develop a standard playbook for federal agencies to
respond to cyber vulnerabilities and incidents.[2][3]

Data Presentation: Key Deadlines and Requirements

For organizations working with federal agencies, understanding the timelines and requirements
of EO 14028 is critical for compliance and partnership. The table below summarizes key
milestones established by the order.
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Requirement

Timeline from May Relevant Section of
12, 2021 EO 14028

Mandate Details

Cloud Security
Strategy

The Office of

Management and

Budget (OMB) must

develop a strategy to 90 Days Section 3(c)
accelerate the move

to secure cloud

services.

Zero Trust

Architecture

Federal agencies
must develop a plan _

) 60 Days Section 3(b)
to implement a zero-

trust architecture.

Multi-Factor
Authentication &

Encryption

Federal agencies
must adopt multi-
factor authentication ]
] 180 Days Section 3(c)
and encryption for all
data at rest and in

transit.

Secure Software
Development
Framework (SSDF)

The National Institute

of Standards and

Technology (NIST)

must publish guidance 60 Days Section 4(c)
on secure software

development

practices.

Software Bill of
Materials (SBOM)

The Secretary of
Commerce, in
coordination with
NTIA, must publish )
" 60 Days Section 4(e)
the minimum
elements for a
"Software Bill of

Materials."
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The Department of
Homeland Security
Incident Response (DHS) must develop a ]
) 120 Days Section 6(a)
Playbook standardized playbook
for cybersecurity

incident response.

Experimental Protocols: Methodology for Software
Security Verification

While EO 14028 does not outline "experimental” protocols in a scientific sense, it mandates a
rigorous verification methodology for software security. This protocol is essential for any
software developer, including those creating custom tools for research and drug development,
that provides services to the federal government.

Protocol for Secure Software Attestation:
 Static Application Security Testing (SAST):
o Objective: To analyze source code for security vulnerabilities before compilation.

o Methodology: Integrate automated SAST tools into the development pipeline to scan for
common weaknesses (e.g., SQL injection, buffer overflows). All findings classified as
“critical" or "high" must be remediated before release.

» Dynamic Application Security Testing (DAST):

o Objective: To test the running application for vulnerabilities that may not be visible in the

source code.

o Methodology: Conduct automated and manual DAST scans against a running instance of
the application in a test environment. This includes penetration testing and vulnerability

scanning.

» Software Composition Analysis (SCA):
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o Objective: To identify and inventory all open-source components and check for known

vulnerabilities.

o Methodology: Utilize SCA tools to generate a Software Bill of Materials (SBOM). The
SBOM must be cross-referenced against vulnerability databases (e.g., NVD) to ensure no

vulnerable components are used.

o Attestation of Conformance:

o Obijective: To provide formal assurance that the software was developed in accordance

with secure practices.

o Methodology: The developer must provide a signed attestation that confirms adherence to

the secure development practices outlined by NIST. This may include providing evidence
from SAST, DAST, and SCA tools.

Mandatory Visualizations

The following diagrams illustrate key workflows and logical relationships described in Executive

Order 14028.
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Software Developer Federal Agency
p-| Security Testing P-| Generate SBOM Provides To Procure Software Vieiiy SEIOIN & Deploy Securel
™1 (sasT, DAsT) Len J 'k Security Attestation ploy Y

Click to download full resolution via product page

Caption: EO 14028 Software Supply Chain Security Workflow.
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Caption: EO 14028 Incident Information Sharing Flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Executive Order 14028: Cybersecurity Protocols and
Operational Directives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662330#e0-1428-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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